1-(2,3-Dichlorophenyl)-3-(3,4,5-trifluorophenyl)propan-1-one

• IUPAC Name: 1-(2,3-dichlorophenyl)-3-(3,4,5-trifluorophenyl)propan-1-one
• InChI: InChI=1S/C15H9Cl2F3O/c16-10-3-1-2-9(14(10)17)13(21)5-4-8-6-11(18)15(20)12(19)7-8/h1-3,6-7H,4-5H2
• InChI Key: HDYZVNCLPGBCOA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)Cl)C(=O)CCC2=CC(=C(C(=C2)F)F)F
• Molecular Formula: C15H9Cl2F3O
• DSSTOX Substance ID: DTXSID30645029
• Molecular Weight: 333.1 g/mol
• CAS RN: 898778-51-3

Description

1-(2,3-Dichlorophenyl)-3-(3,4,5-trifluorophenyl)propan-1-one, or as it is more commonly known, DCF-TF, is an organic compound with a wide range of applications in scientific research. DCF-TF is a useful and versatile molecule that can be used as an intermediate in organic synthesis, as a reagent in analytical chemistry, and as a fluorescent probe in biological research. DCF-TF is a member of the class of compounds known as halogenated phenylalkanones, which are characterized by a phenyl group attached to a saturated carbon chain with one or more halogen substituents.

Scientific Research Applications

Environmental Impact and Treatment

• Chlorophenols and Environmental Toxicity : Chlorophenols, including compounds like 2,4-dichlorophenol, have moderate toxic effects on mammalian and aquatic life. Their environmental persistence varies, but can be considerable under certain conditions, leading to significant ecological impacts (Krijgsheld & Gen, 1986).
• Wastewater Treatment in Pesticide Production : The pesticide production industry, which may use similar chlorinated compounds, generates high-strength wastewater containing various toxic pollutants. Treatment approaches include biological processes and activated carbon, aiming for high removal efficiency to protect water sources (Goodwin et al., 2018).

Chemical Properties and Applications

• Polychlorinated Dibenzo-p-dioxins and Furans (PCDD/Fs) : These compounds, structurally related to chlorophenyl-containing chemicals, are produced in all thermal and combustion processes. The mechanisms governing their formation, chlorination, and destruction have been extensively studied due to their extreme toxicity and bioaccumulation potential (Altarawneh et al., 2009).
• Chlorophenols in Municipal Waste Incineration : Chlorophenols, as precursors to dioxins in thermal processes such as municipal solid waste incineration, have been reviewed for their concentration values, potential formation pathways, and implications for environmental management (Peng et al., 2016).

Toxicological Aspects

• Tris(1,3-dichloro-2-propyl)phosphate Toxicity : This compound, while structurally distinct, shares the chloropropyl group with the target chemical and has been extensively studied for its toxicity, including acute, developmental, and endocrine-disrupting effects, highlighting the importance of understanding the biological impacts of such compounds (Wang et al., 2020).